molecular formula C11H10O4 B1221037 2-((2-Methyl-1-oxo-2-propenyl)oxy)benzoic acid CAS No. 38697-36-8

2-((2-Methyl-1-oxo-2-propenyl)oxy)benzoic acid

Cat. No.: B1221037
CAS No.: 38697-36-8
M. Wt: 206.19 g/mol
InChI Key: QFPKSTNFHFEHJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((2-Methyl-1-oxo-2-propenyl)oxy)benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

38697-36-8

Molecular Formula

C11H10O4

Molecular Weight

206.19 g/mol

IUPAC Name

2-(2-methylprop-2-enoyloxy)benzoic acid

InChI

InChI=1S/C11H10O4/c1-7(2)11(14)15-9-6-4-3-5-8(9)10(12)13/h3-6H,1H2,2H3,(H,12,13)

InChI Key

QFPKSTNFHFEHJL-UHFFFAOYSA-N

SMILES

CC(=C)C(=O)OC1=CC=CC=C1C(=O)O

Canonical SMILES

CC(=C)C(=O)OC1=CC=CC=C1C(=O)O

Synonyms

polymethacryloyloxybenzoic acid

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium methacryloyloxybenzoate is prepared by dissolving 10 grams of methacryloyloxybenzoic acid in 150 ml of the aqueous solution containing 1.94 grams of sodium hydroxide. Twelve milliliters of 2 N NaOH solution is added in order to obtain a clear solution. To this solution maintained at 0°-5° C. and under nitrogen is added 0.15 grams of potassium persulfate in 7 ml of water, followed after one minute by 0.075 grams of sodium bisulfite in 5 ml of water. After the mixture is maintained at that temperature for 10 hours, it is allowed to rise to room temperature and stirred for an additional 16 hours. The reaction mixture is acidified with 100 ml of 20% by weight hydrochloric acid to precipitate the polymer. The polymer is filtered, washed with water, and then dried at 120° C./0.1 mm Hg to yield 5.7 grams of polymethacryloyloxybenzoic acid with an inherent viscosity of 1.46 (0.2%, 2 N NaOH, 25° ), and having a melting point of greater than 330° C.
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.075 g
Type
catalyst
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
150 mL
Type
solvent
Reaction Step Two
Quantity
1.94 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
7 mL
Type
solvent
Reaction Step Six
Quantity
0.15 g
Type
catalyst
Reaction Step Six

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